Cas no 748762-46-1 ([(2S,5R)-5-(Aminomethyl)oxolan-2-yl]methanamine)

• Product Name: [(2S,5R)-5-(Aminomethyl)oxolan-2-yl]methanamine
• CAS No: 748762-46-1
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 4728625
• PubChem ID: 29974196
• Update Time: 2025-06-27

[(2S,5R)-5-(Aminomethyl)oxolan-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• Rac-((2R,5S)-tetrahydrofuran-2,5-diyl)dimethanamine, cis
• [(2S,5R)-5-(Aminomethyl)oxolan-2-yl]methanamine
• CS-0260168
• EN300-746358
• rAc-((2r,5s)-tetrahydrofuran-2,5-diyl)dimethanamine
• AKOS006340480
• 748762-46-1
• F83368
• SCHEMBL16384643
• rel-((2R,5S)-Tetrahydrofuran-2,5-diyl)dimethanamine

• Inchi： 1S/C6H14N2O/c7-3-5-1-2-6(4-8)9-5/h5-6H,1-4,7-8H2/t5-,6+
• InChI Key： XEXIPRQHXNUUAA-OLQVQODUSA-N
• SMILES： O1[C@@H](CN)CC[C@H]1CN

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.3
• XLogP3: -1.2

Additional information on [(2S,5R)-5-(Aminomethyl)oxolan-2-yl]methanamine

Introduction to [(2S,5R)-5-(Aminomethyl)oxolan-2-yl)methanamine (CAS No. 748762-46-1)

[(2S,5R-5-(Aminomethyl)oxolan-2-yl)methanamine] is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its Chemical Abstracts Service Number (CAS No. 748762-46-1), belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, characterized by a chiral oxolane ring and an aminomethyl substituent, make it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The stereochemistry of [(2S,5R-5-(Aminomethyl)oxolan-2-yl)methanamine] is particularly noteworthy, as the presence of stereocenters can greatly influence its pharmacological properties. The specific configuration at the 2S and 5R positions contributes to its distinct interactions with biological targets, making it a subject of intense interest for medicinal chemists. Recent studies have highlighted the importance of such stereochemical purity in developing novel therapeutic agents, where even minor deviations can lead to significant changes in efficacy and safety profiles.

In the realm of pharmaceutical research, the oxolane ring is a versatile scaffold that has been employed in numerous drug candidates due to its ability to mimic natural heterocycles found in bioactive molecules. The incorporation of an aminomethyl group at the 5-position of the oxolane ring introduces a potential site for further functionalization, enabling the design of more complex derivatives with enhanced biological activity. This structural motif has been explored in various contexts, including the development of protease inhibitors and other enzyme-targeting agents.

TheCAS No. 748762-46-1 identifier ensures that researchers can reliably access and reference this compound in their studies. The CAS system provides a standardized method for classifying chemical substances, facilitating accurate documentation and communication within the scientific community. This compound's entry in the CAS database reflects its relevance and utility in ongoing research initiatives.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of [(2S,5R-5-(Aminomethyl)oxolan-2-yl)methanamine], allowing for broader exploration of its potential applications. Techniques such as asymmetric synthesis and chiral resolution have been instrumental in achieving high enantiomeric purity, which is crucial for evaluating its pharmacological efficacy. These methods not only enhance the yield but also improve the overall quality of the compound, making it more suitable for preclinical and clinical investigations.

TheAminomethyl group, a key feature of this compound, serves as a versatile handle for further chemical modifications. This functionality can be utilized to attach various pharmacophores or to link multiple units into more complex structures, thereby expanding the scope of potential therapeutic applications. The ability to modify this group without compromising the integrity of the oxolane core allows for rapid diversification of the compound library, which is essential for high-throughput screening programs.

In conclusion, [(2S,5R-5-(Aminomethyl)oxolan-2-yl)methanamine (CAS No. 748762-46-1)] represents a promising candidate for further research in medicinal chemistry and drug development. Its unique structural features, combined with recent advancements in synthetic chemistry, position it as a valuable asset for exploring new therapeutic interventions. As research continues to uncover new biological activities and synthetic strategies, this compound is likely to play an increasingly important role in future drug discovery efforts.